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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium citrate (C₆H₆Na₂O₇), also known as disodium hydrogen citrate, is a sodium acid salt

of citric acid.[1][2] It is a versatile compound widely utilized in the pharmaceutical and drug

development industries for its properties as a buffering agent, sequestrant, and anticoagulant.

[1] In pharmaceutical formulations, it helps maintain pH stability and can improve the solubility

of active pharmaceutical ingredients (APIs).[1] Its anticoagulant effect is achieved through the

chelation of calcium ions, which are essential for the blood coagulation cascade. This

document provides detailed protocols for the preparation, analysis, and application of

disodium citrate solutions in a laboratory setting.

Physicochemical Properties and Safety Data
Disodium citrate is a white crystalline powder that is freely soluble in water and practically

insoluble in ethanol.[2][3]

Table 1: Physicochemical Properties of Disodium Citrate
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Property Value Reference(s)

Molecular Formula C₆H₆Na₂O₇ [1]

Molar Mass 236.09 g/mol [1]

Appearance White crystalline powder [3]

Solubility in Water 263.1 g/L at 20 °C [1]

pH of 3% (w/v) solution 4.9 - 5.2 [2]

Table 2: pH of Disodium Hydrogen Citrate Solutions at 25°C

Concentration (mM) pH Reference(s)

1 5.48 [4]

10 5.28 [4]

100 4.88 [4]

1000 (1M) 3.72 [4]

Safety Information:

Disodium citrate is generally recognized as safe (GRAS) for food use by the FDA.[1]

However, standard laboratory safety precautions should be observed when handling the solid

compound and its solutions. This includes wearing personal protective equipment (PPE) such

as safety glasses and gloves.

Experimental Protocols
Protocol 1: Preparation of a 1M Disodium Citrate Stock
Solution
This protocol describes the preparation of a 1 Molar (M) stock solution of disodium citrate for

general laboratory use.

Materials:
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Disodium citrate, anhydrous (Molar Mass: 236.09 g/mol )

Deionized or distilled water

Volumetric flask (1 L)

Magnetic stirrer and stir bar

Weighing balance

Procedure:

Calculate the required mass: To prepare 1 L of a 1 M solution, you will need 236.09 g of

anhydrous disodium citrate.

Weigh the disodium citrate: Accurately weigh out 236.09 g of disodium citrate powder

using a calibrated balance.

Dissolve the powder: Add approximately 700 mL of deionized water to a 1 L volumetric flask.

Add the magnetic stir bar, place the flask on a magnetic stirrer, and begin stirring. Gradually

add the weighed disodium citrate to the water.

Ensure complete dissolution: Continue stirring until all the disodium citrate has completely

dissolved. This may take some time.

Bring to final volume: Once the solid is fully dissolved, remove the stir bar and carefully add

deionized water to the flask until the bottom of the meniscus reaches the 1 L mark.

Mix thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the 1 M disodium citrate solution in a clearly labeled, airtight container at

room temperature.

Protocol 2: Preparation of a 4% (w/v) Disodium Citrate
Anticoagulant Solution
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This protocol is adapted from pharmaceutical preparations for anticoagulant solutions used in

apheresis procedures.

Materials:

Disodium citrate dihydrate

Water for Injection (WFI) or equivalent high-purity water

Sterile container

Analytical balance

pH meter

Procedure:

Weigh the disodium citrate: Accurately weigh 4.0 g of disodium citrate dihydrate for every

100 mL of final solution volume.

Dissolve in water: In a sterile container, dissolve the weighed disodium citrate in

approximately 80% of the final volume of WFI.

Adjust pH (if necessary): Check the pH of the solution. If required, adjust the pH using a

solution of citric acid.

Bring to final volume: Add WFI to reach the final desired volume (e.g., 100 mL).

Sterilization: The final solution should be sterilized, for example, by autoclaving, if it is to be

used in biological applications requiring sterility.

Storage: Store the sterile solution in a sealed, sterile container.

Quality Control Protocols
Protocol 3: Assay of Disodium Citrate Solution by
Titration
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This protocol provides a method for determining the concentration of a disodium citrate
solution by titration.

Principle:

This method involves the carbonization of disodium citrate to sodium carbonate, which is then

reacted with a known excess of strong acid (hydrochloric acid). The remaining acid is then

back-titrated with a standard solution of a strong base (sodium hydroxide).

Materials:

Disodium citrate solution (sample)

0.5 M Hydrochloric acid (HCl)

0.5 M Sodium hydroxide (NaOH)

Methyl orange indicator solution

Crucible

Bunsen burner or muffle furnace

Filtration apparatus

Burette, pipette, and other standard laboratory glassware

Procedure:

Sample preparation: Accurately weigh approximately 2 g of the disodium citrate solution

into a crucible.

Carbonization: Gently heat the sample in the crucible until it is carbonized (turns to a black

ash).

Acid digestion: Allow the crucible to cool. Add 50 mL of water and 50 mL of 0.5 M HCl to the

residue. Boil the mixture to dissolve the residue.
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Filtration: Filter the solution to remove any insoluble particles. Wash the filter paper with

water, collecting the filtrate and washings.

Titration: Add a few drops of methyl orange indicator to the combined filtrate and washings.

Titrate the excess HCl with 0.5 M NaOH until the indicator changes color from red to yellow.

Calculation: Each mL of 0.5 M HCl is equivalent to 65.78 mg of disodium hydrogen citrate.[3]

Calculate the concentration of disodium citrate in the original sample based on the amount

of HCl consumed.

Protocol 4: Assay of Disodium Citrate by High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a method for the quantification of disodium citrate in a solution using

HPLC, based on a method for analyzing disodium hydrogen citrate syrup.[5]

Chromatographic Conditions:

Column: ODS (C18), (150 × 4.6) mm

Mobile Phase A: 0.05% Phosphoric Acid in Water

Mobile Phase B: Acetonitrile

Gradient:

0-6.5 min: 100% A, 0% B

7.0-11.0 min: 50% A, 50% B

12.0-30.0 min: 100% A, 0% B

Flow Rate: 1 mL/min

Injection Volume: 20 µL

Detector Wavelength: 210 nm
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Column Temperature: 30 °C

Procedure:

Preparation of Reference Solution: Accurately weigh about 140 mg of Disodium Hydrogen

Citrate working standard and transfer it into a 100 mL volumetric flask. Dissolve in

approximately 60 mL of HPLC grade water with sonication for about 10 minutes, then make

up the volume with HPLC grade water.[5]

Preparation of Test Solution: Accurately weigh a sample of the solution equivalent to 1.40 g

of Disodium Hydrogen Citrate and transfer it to a 100 mL volumetric flask. Add about 60 mL

of HPLC water and sonicate for 10 minutes. After cooling to room temperature, make up the

volume to 100 mL with HPLC water. Further dilute 10 mL of this solution to 100 mL with

HPLC water.[5]

Analysis: Inject the reference and test solutions into the HPLC system.

System Suitability: The test is valid if the column efficiency is not less than 2000 theoretical

plates, the tailing factor is not more than 2.0, and the relative standard deviation for replicate

injections of the reference solution is not more than 2.0%.[5]

Calculation: Measure the peak response and calculate the content of Disodium Hydrogen

Citrate in the sample by comparing the peak area of the test solution with that of the

reference solution.[5]

Diagrams
Anticoagulant Mechanism of Disodium Citrate
The primary anticoagulant action of citrate is the chelation of free calcium ions (Ca²⁺) in the

blood. Calcium is a critical cofactor for several enzymes in the coagulation cascade. By binding

to calcium, citrate prevents the activation of these factors, thereby inhibiting blood clotting.
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Caption: Anticoagulant effect of disodium citrate via calcium chelation.

General Workflow for Preparation and QC of Disodium
Citrate Solution
This diagram illustrates the key steps involved in preparing a disodium citrate solution and

performing quality control checks.
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Caption: Workflow for disodium citrate solution preparation and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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